Cas no 955127-76-1 (2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde)

• Product Name: 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
• CAS No: 955127-76-1
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD11100579
• CID: 1040468
• PubChem ID: 55265609
• Update Time: 2025-11-02

2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carbaldehyde
• 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
• 955127-76-1
• MFCD11100579
• DB-345764
• SCHEMBL5314114
• SCHEMBL17094878
• CS-0089299
• F17770
• AKOS006309507
• DTXSID10717152
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde

• MDL： MFCD11100579
• Inchi： 1S/C7H5N3O/c11-4-5-1-6-3-9-10-7(6)8-2-5/h1-4H,(H,8,9,10)
• InChI Key： MQSNOUMRWQLOGV-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(NN=C2)=NC=1

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 0.77040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde

Comprehensive Guide to 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde (CAS No. 955127-76-1)

2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde (CAS No. 955127-76-1) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This pyrazolo[3,4-b]pyridine derivative is characterized by its unique aldehyde functional group, which makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde features a fused bicyclic system containing both pyrazole and pyridine rings. This structural motif is particularly attractive for medicinal chemistry applications, as it offers multiple sites for functionalization. The 5-carbaldehyde group provides an excellent handle for further chemical modifications through condensation, reduction, or nucleophilic addition reactions. Recent studies have highlighted its role in the synthesis of kinase inhibitors and other biologically active molecules.

In the pharmaceutical industry, 2H-pyrazolo[3,4-b]pyridine derivatives are being explored for their potential as therapeutic agents. The 955127-76-1 compound serves as a key building block for the development of novel drugs targeting various diseases. Its structural similarity to purine bases makes it particularly interesting for anticancer and antiviral research. Many researchers are investigating how modifications to this core structure can enhance drug-like properties such as bioavailability and target specificity.

The synthesis and applications of 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde have become hot topics in organic chemistry forums and scientific publications. With the growing interest in heterocyclic compounds for drug discovery, this aldehyde derivative offers numerous possibilities for creating diverse molecular libraries. Its stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches.

From a commercial perspective, the demand for CAS 955127-76-1 has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include this valuable intermediate. The compound's purity and quality are critical factors for researchers, leading to specialized analytical methods for its characterization. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to ensure batch-to-batch consistency.

Recent advancements in pyrazolo[3,4-b]pyridine chemistry have opened new avenues for utilizing 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde in material science applications. Its conjugated system and functional groups make it a potential candidate for organic electronic materials, including OLEDs and photovoltaic devices. Researchers are particularly excited about its possible use in creating novel fluorescent probes for biological imaging.

The safety profile of 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde has been thoroughly investigated to ensure proper handling in laboratory settings. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical. Material safety data sheets provide detailed information about storage conditions, personal protective equipment, and first aid measures.

In the context of green chemistry, scientists are exploring more sustainable synthetic routes to produce 955127-76-1. Recent publications have described catalytic methods and solvent-free conditions that reduce environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing commitment to sustainable practices.

The future outlook for 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde appears promising, with ongoing research uncovering new applications across multiple disciplines. Its versatility as a synthetic intermediate continues to attract attention from both academic and industrial researchers. As the demand for specialized heterocyclic compounds grows, this aldehyde derivative is poised to play an increasingly important role in chemical innovation.

For researchers seeking high-quality CAS 955127-76-1, it's essential to partner with reputable suppliers who can provide comprehensive analytical data and consistent product quality. The compound's purity is particularly crucial for sensitive applications in medicinal chemistry and materials science. Many suppliers now offer custom synthesis services to meet specific research requirements.

The scientific community continues to publish new findings about 2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde applications, with recent papers highlighting its use in creating novel molecular scaffolds for drug discovery. These developments underscore the compound's importance in modern chemical research and its potential to contribute to significant scientific breakthroughs in the coming years.